Cas no 95330-31-7 (2-methoxy-N,6-dimethylbenzamide)

• Product Name: 2-methoxy-N,6-dimethylbenzamide
• CAS No: 95330-31-7
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD04037484
• CID: 1985417
• PubChem ID: 820635
• Update Time: 2025-10-29

2-methoxy-N,6-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N,6-dimethylbenzamide
• Benzamide, 2-methoxy-N,6-dimethyl-
• (6R,6aS,8S)-3,8-dihydroxy-2,6-dimethoxy-5,6,6a,7,8,9-hexahydropyrrolo[2,1-c][1,4]benzodiazepin-11-one
• 2-METHOXY-6,N-DIMETHYL-BENZAMIDE
• Chicamycin A
• MFCD04037484
• 95330-31-7
• AKOS006277022
• 2-Methoxy-N,6-dimethyl-benzamide
• AP-782/41884124

• MDL： MFCD04037484
• Inchi： 1S/C10H13NO2/c1-7-5-4-6-8(13-3)9(7)10(12)11-2/h4-6H,1-3H3,(H,11,12)
• InChI Key： YFUNDOYQQGQMIQ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C)=C1C(NC)=O

Computed Properties

• Exact Mass: 294.12200
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.053
• Boiling Point: 293.3°C at 760 mmHg
• Flash Point: 131.2°C
• Refractive Index: 1.516
• PSA: 91.26000
• LogP: 0.45010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-methoxy-N,6-dimethylbenzamide

Introduction to 2-methoxy-N,6-dimethylbenzamide (CAS No. 95330-31-7)

2-methoxy-N,6-dimethylbenzamide, identified by the Chemical Abstracts Service Number (CAS No.) 95330-31-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the benzamide class, characterized by a benzene ring substituted with an amide functional group. The presence of methoxy and dimethyl substituents on the benzene ring imparts unique electronic and steric properties, making it a versatile intermediate in the synthesis of more complex molecules.

The structural motif of 2-methoxy-N,6-dimethylbenzamide positions it as a potential building block for various pharmacologically active agents. The methoxy group (-OCH₃) at the 2-position and the dimethyl groups (-CH₃) at the 6-position contribute to its reactivity and influence its interactions with biological targets. Such structural features are often exploited in medicinal chemistry to modulate binding affinity and selectivity, which are critical factors in drug design.

In recent years, there has been growing interest in exploring the pharmacological potential of benzamide derivatives. Studies have demonstrated that modifications at specific positions on the benzene ring can lead to significant changes in biological activity. For instance, 2-methoxy-N,6-dimethylbenzamide has been investigated for its potential role as an intermediate in the development of compounds with antimicrobial and anti-inflammatory properties. The methoxy group enhances solubility while the dimethyl substituents improve metabolic stability, making this compound an attractive candidate for further derivatization.

One of the most compelling aspects of 2-methoxy-N,6-dimethylbenzamide is its utility in multi-step synthetic pathways. Researchers have leveraged its reactive sites to introduce additional functional groups or to link it with other heterocyclic structures. This flexibility has enabled the creation of novel scaffolds that mimic natural products or designed molecules with enhanced pharmacokinetic profiles. The compound’s ability to serve as a precursor for more complex structures underscores its importance in synthetic organic chemistry.

The pharmaceutical industry has been particularly keen on exploring derivatives of benzamides due to their well-documented biological activities. For example, some benzamide derivatives have shown promise as kinase inhibitors, which are crucial in targeted cancer therapies. While 2-methoxy-N,6-dimethylbenzamide itself may not exhibit direct therapeutic effects, its role as a key intermediate could indirectly contribute to drug discovery efforts by providing a scaffold for further chemical modifications.

Advances in computational chemistry have also facilitated the study of 2-methoxy-N,6-dimethylbenzamide by enabling virtual screening and molecular docking studies. These techniques allow researchers to predict how this compound might interact with biological targets such as enzymes or receptors. Such insights can guide experimental design and optimize synthetic routes for potential drug candidates derived from this molecule.

In conclusion, 2-methoxy-N,6-dimethylbenzamide (CAS No. 95330-31-7) represents a valuable asset in the chemist’s toolkit due to its structural versatility and potential applications in pharmaceutical research. Its role as an intermediate in synthesizing bioactive molecules highlights its significance in both academic and industrial settings. As research continues to uncover new methodologies for functionalizing this compound, its utility is expected to expand further, contributing to advancements in drug discovery and development.